![molecular formula C21H19FN4O3S B2400949 N~6~-(3-fluoro-4-methylphenyl)-N~6~-(3-methoxybenzyl)[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide CAS No. 1251605-38-5](/img/structure/B2400949.png)
N~6~-(3-fluoro-4-methylphenyl)-N~6~-(3-methoxybenzyl)[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide
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Description
N~6~-(3-fluoro-4-methylphenyl)-N~6~-(3-methoxybenzyl)[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide is a useful research compound. Its molecular formula is C21H19FN4O3S and its molecular weight is 426.47. The purity is usually 95%.
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Scientific Research Applications
Herbicidal Activity
- Broad Spectrum Herbicide : Compounds like N
6-(3-fluoro-4-methylphenyl)-N6-(3-methoxybenzyl)[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide have shown excellent herbicidal activity across a broad spectrum of vegetation at low application rates (Moran, 2003). - Acetohydroxyacid Synthase Inhibition : These compounds are part of a herbicide group that inhibits acetohydroxyacid synthase, an enzyme crucial for plant growth. Modified versions of these compounds have been developed to increase herbicidal activity and soil degradation rate (Chen et al., 2009).
Anticancer Applications
- PI3K Inhibition for Cancer Therapy : Some derivatives of this chemical class, such as N-(6-(2-Methoxy-3-(4-fluorophenylsulfonamido)pyridin-5-yl)-[1,2,4]triazolo[1,5-a]pyridin-2-yl)acetamide, exhibit significant anticancer effects. Altering the compound structure, like replacing the acetamide group with alkylurea, has shown potential in retaining antiproliferative activity against cancer cells while reducing toxicity (Wang et al., 2015).
Antimicrobial and Antifungal Applications
- Antimicrobial Activity : Compounds in this chemical family have demonstrated significant biological activity against various microorganisms. For example, some derivatives have shown good antimicrobial activity against bacteria like E. coli and Staphylococcus aureus, and fungi such as Aspergillus flavus and Candida albicans (Suresh, Lavanya, & Rao, 2016).
Material Science Applications
- Synthesis of Novel Polyamides : These compounds have been used in the synthesis of new soluble fluorinated polyamides containing pyridine and sulfone moieties. These polyamides exhibit high thermal stability and good solubility in organic solvents, making them suitable for various industrial applications (Liu et al., 2013).
Other Applications
- Anticonvulsant Activity : Certain derivatives like 1-(Fluorobenzyl)-4-amino-1H-1,2,3-triazolo[4,5-c]pyridines have been synthesized and tested for anticonvulsant activity, showing potential for the treatment of seizure disorders (Kelley et al., 1995).
Properties
IUPAC Name |
N-(3-fluoro-4-methylphenyl)-N-[(3-methoxyphenyl)methyl]-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19FN4O3S/c1-15-6-7-17(11-20(15)22)26(12-16-4-3-5-18(10-16)29-2)30(27,28)19-8-9-21-24-23-14-25(21)13-19/h3-11,13-14H,12H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FLKZTFOTMXSOBL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N(CC2=CC(=CC=C2)OC)S(=O)(=O)C3=CN4C=NN=C4C=C3)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19FN4O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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